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Compound of Interest

Compound Name: NH2-PEG6-Boc

Cat. No.: B605467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and physicochemical

properties of NH2-PEG6-Boc, a heterobifunctional linker commonly utilized in the synthesis of

Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). The

information presented is compiled from available safety data sheets of structurally similar

compounds and supplier technical information.

Product Identification and Properties
Identifier Value

Product Name NH2-PEG6-Boc

Synonyms
Boc-NH-PEG6-NH2, tert-Butyl (20-amino-

3,6,9,12,15,18-hexaoxaicosyl)carbamate[1]

CAS Number 1091627-77-8[1][2]

Molecular Formula C19H40N2O8[1][2]

Molecular Weight 424.53 g/mol [3]

Appearance Colorless to Yellow Liquid[3][4]

Hazard Identification and Safety Data
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Note: A specific Safety Data Sheet (SDS) for NH2-PEG6-Boc was not available. The following

data is based on the SDS for a structurally similar compound, Boc-NH-PEG3 (CAS No.

139115-92-7), and should be used as a guideline. Users should handle NH2-PEG6-Boc with

caution and perform their own risk assessment.

GHS Classification:[5]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[6]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[5][6]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[5][6]

GHS Label Elements:[5]

Pictogram

Signal Word Warning[1][5]

Precautionary Statements:[1][5]
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][5]

P264 Wash hands thoroughly after handling.[5]

P270
Do not eat, drink or smoke when using this

product.[5]

P271 Use only outdoors or in a well-ventilated area.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[5]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[5]

P304+P340

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][5]

P330 Rinse mouth.[5]

P362+P364
Take off contaminated clothing and wash it

before reuse.[5]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of NH2-PEG6-Boc and

ensuring laboratory safety.
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Parameter Recommendation

Storage Temperature 2-8°C or -20°C for long-term storage.[1][3][4][7]

Storage Conditions

Keep in a dark place, under an inert

atmosphere, sealed, dry, and protected from

light.[1][2][3]

Incompatibilities
Strong oxidizing agents, acids, acid chlorides,

acid anhydrides.[8]

Safe Handling

Avoid inhalation and contact with skin and eyes.

Use in a well-ventilated area or with appropriate

exhaust ventilation.[5]

Experimental Applications and Protocols
NH2-PEG6-Boc is a valuable tool in drug development, primarily serving as a flexible linker in

the design of PROTACs. The terminal amine and Boc-protected amine allow for sequential

conjugation to a target protein ligand and an E3 ligase ligand.

Conceptual Experimental Workflow: PROTAC Synthesis
The following diagram illustrates the general workflow for synthesizing a PROTAC using a

heterobifunctional linker like NH2-PEG6-Boc.
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Conceptual Workflow: PROTAC Synthesis
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Caption: Conceptual workflow for PROTAC synthesis and application.

General Protocol for Boc Deprotection
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The Boc (tert-butyloxycarbonyl) protecting group can be removed under acidic conditions to

yield a free amine, which is then available for subsequent conjugation.

Dissolve the Boc-protected compound in a suitable solvent such as dichloromethane (DCM)

or dioxane.

Add an excess of an acid, commonly trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in

dioxane.

Stir the reaction at room temperature for 1-4 hours, monitoring the reaction progress by an

appropriate method (e.g., TLC or LC-MS).

Upon completion, remove the solvent and excess acid under reduced pressure.

The resulting amine salt can often be used directly in the next step or neutralized with a base

if required.

First-Aid Measures
In case of exposure, follow these first-aid measures:

Exposure Route First-Aid Measure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.[9]

Skin Contact Wash off with soap and plenty of water.[9]

Eye Contact Flush eyes with water as a precaution.[9]

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.[9]

Seek immediate medical attention if symptoms persist or in case of severe exposure.

Personal Protective Equipment (PPE)
To ensure safety when handling NH2-PEG6-Boc, the following personal protective equipment

is recommended:
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Protection Type Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.[5]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.[5]

Respiratory Protection
Use in a well-ventilated area. If inhalation risk is

high, use a suitable respirator.[5]

This technical guide is intended to provide essential safety and handling information for NH2-
PEG6-Boc. It is imperative that all laboratory personnel read and understand this information

before working with this compound. Always refer to the specific SDS provided by the supplier

and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605467#nh2-peg6-boc-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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